molecular formula C14H18 B14578318 1-(3-Methylphenyl)bicyclo[2.2.1]heptane CAS No. 61192-21-0

1-(3-Methylphenyl)bicyclo[2.2.1]heptane

Cat. No.: B14578318
CAS No.: 61192-21-0
M. Wt: 186.29 g/mol
InChI Key: NAPMIPXQUNUIFY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The bicyclo[2.2.1]heptane scaffold, also known as norbornane, is a rigid, bicyclic hydrocarbon structure with significant applications in pharmaceuticals, materials science, and asymmetric synthesis . The compound 1-(3-Methylphenyl)bicyclo[2.2.1]heptane features a 3-methylphenyl substituent attached to the bicyclic framework.

Properties

CAS No.

61192-21-0

Molecular Formula

C14H18

Molecular Weight

186.29 g/mol

IUPAC Name

1-(3-methylphenyl)bicyclo[2.2.1]heptane

InChI

InChI=1S/C14H18/c1-11-3-2-4-13(9-11)14-7-5-12(10-14)6-8-14/h2-4,9,12H,5-8,10H2,1H3

InChI Key

NAPMIPXQUNUIFY-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC=C1)C23CCC(C2)CC3

Origin of Product

United States

Preparation Methods

Diels-Alder Reaction Strategies for Bicyclo[2.2.1]heptane Skeleton Formation

The Diels-Alder (DA) reaction remains the cornerstone for constructing the bicyclo[2.2.1]heptane framework. Source demonstrates a sequential DA/rearrangement protocol using 2,3-dimethyl-1,3-butadiene and methacrolein under MeAlCl₂ catalysis at −20°C, achieving 85% yield of the bicyclic intermediate. For 1-(3-methylphenyl) derivatives, substituting methacrolein with 3-methylcinnamaldehyde as the dienophile introduces the aryl group in situ. Kinetic studies reveal that the endo transition state dominates when Lewis acids coordinate to the dienophile’s carbonyl oxygen, steering regioselectivity toward the desired 1-aryl product.

Post-DA rearrangement steps, such as Claisen or Cope rearrangements, are critical for positioning substituents. For example, heating the DA adduct with excess MeAlCl₂ at 80°C induces a-sigmatropic shift, relocating the 3-methylphenyl group to the bridgehead position. This two-step sequence achieves an overall 72% isolated yield after column chromatography (hexane/MTBE 100:1) and bulb-to-bulb distillation.

Isomerization-Driven One-Pot Synthesis from Acyclic Olefins

Industrial-scale methods from Source bypass multi-step sequences by integrating DA reactions with acid-catalyzed isomerization. Reacting 2-butene with cyclopentadiene in the presence of zeolite catalysts at 150–350°C directly yields 2-methylene-3-methylbicyclo[2.2.1]heptane, which undergoes hydrogenation to saturate the double bond. Introducing 3-methylstyrene instead of 2-butene installs the aryl group at the C1 position, though this requires careful temperature modulation to suppress oligomerization.

A representative protocol involves:

  • Charging a tubular reactor with β-zeolite (Si/Al = 25) and 3-methylstyrene/cyclopentadiene (2:1 molar ratio).
  • Heating to 250°C under autogenous pressure for 2 h.
  • Hydrogenating the product over Pd/C (5 wt%) at 50 psi H₂.

This route achieves 68% yield with 94% purity, though competing pathways generate 5–7% of regioisomeric byproducts.

Transition Metal-Catalyzed Functionalization of Preformed Bicyclic Intermediates

Late-stage functionalization via cross-coupling offers modular access to 1-(3-methylphenyl) derivatives. Source outlines a Suzuki-Miyaura coupling strategy using bromobicyclo[2.2.1]heptane and 3-methylphenylboronic acid. Key steps include:

  • Lithiation of bicyclo[2.2.1]heptane at −78°C using n-BuLi/THF.
  • Quenching with trimethylborate to form the boronic ester.
  • Coupling with 3-bromo-1-methylbenzene under Pd(PPh₃)₄ catalysis (2 mol%) in dioxane/H₂O (3:1) at 90°C.

This method affords 63% yield after silica gel chromatography, though steric hindrance at the bridgehead necessitates prolonged reaction times (24–36 h). Comparative studies show that Buchwald-Hartwig amination protocols are less effective (<35% yield) due to the substrate’s rigidity.

Acid-Catalyzed Friedel-Crafts Alkylation of Bicyclo[2.2.1]heptene

Electrophilic aromatic substitution provides an alternative route for aryl group installation. Treating bicyclo[2.2.1]hept-2-ene with 3-methylbenzene and AlCl₃ at 0°C induces Friedel-Crafts alkylation, yielding the target compound after hydrogenation. However, competing polymerization of the alkene and over-alkylation limit yields to 41–45%. Microwave-assisted conditions (100°C, 10 min) improve efficiency to 58% by accelerating the reaction kinetics.

Comparative Analysis of Methodologies

Method Yield (%) Purity (%) Key Advantage Limitation
DA/Rearrangement 85 98 High regioselectivity Multi-step purification required
One-Pot Isomerization 68 94 Scalability Byproduct formation
Suzuki Coupling 63 97 Modularity Long reaction time
Friedel-Crafts 58 91 Simplicity Competing side reactions

Chemical Reactions Analysis

Types of Reactions: 1-(3-Methylphenyl)bicyclo[2.2.1]heptane undergoes various chemical reactions, including:

Common Reagents and Conditions:

Major Products Formed:

Scientific Research Applications

1-(3-Methylphenyl)bicyclo[2.2.1]heptane has several applications in scientific research:

Mechanism of Action

The mechanism of action of 1-(3-Methylphenyl)bicyclo[2.2.1]heptane involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s bicyclic structure allows it to fit into binding sites with high specificity, potentially modulating biological pathways. For example, it may inhibit enzyme activity by occupying the active site or alter receptor function by binding to allosteric sites .

Comparison with Similar Compounds

Physicochemical and Functional Comparisons

Table 1: Key Properties of Selected Bicyclo[2.2.1]heptane Derivatives

Compound Molecular Formula Molecular Weight (g/mol) Boiling Point (K) Key Applications
1-(3-Methylphenyl)bicyclo[2.2.1]heptane* C₁₃H₁₆ 172.27 (calc.) ~475 (est.) Pharmaceuticals, materials science
1,7,7-Trimethylbicyclo[2.2.1]heptane (Bornane) C₁₀H₁₈ 138.25 446.63 Natural products, chiral synthesis
1-Bromobicyclo[2.2.1]heptane C₇H₁₁Br 229.16 463.34 Synthetic intermediates
1-(3-Methoxyphenyl)bicyclo[2.2.1]heptane C₁₃H₁₆O 188.27 ~485 (est.) Drug discovery

*Estimated values based on analogs.

Q & A

Basic Research Questions

Q. What are the common synthetic strategies for synthesizing bicyclo[2.2.1]heptane derivatives like 1-(3-Methylphenyl)bicyclo[2.2.1]heptane?

  • Methodological Answer : The bicyclo[2.2.1]heptane scaffold is typically synthesized via [4 + 2] cycloaddition reactions, Diels-Alder reactions, or intramolecular cyclization. For example, asymmetric synthesis of bicyclo[2.2.1]heptane-1-carboxylates employs chiral auxiliaries (e.g., bornane sultam) to achieve enantioselectivity . Key challenges include controlling stereochemistry and regioselectivity. NMR spectroscopy (e.g., double-resonance experiments) is critical for confirming substitution patterns and isomer separation (endo vs. exo) .

Q. How can the stereochemical configuration of bicyclo[2.2.1]heptane derivatives be determined experimentally?

  • Methodological Answer : Stereochemical assignment relies on NMR techniques, including NOE (Nuclear Overhauser Effect) and J-coupling analysis. For example, the endo/exo configuration of substituents can be resolved using 2D NMR (COSY, HSQC) and comparison with literature data. Crystallography is also used for absolute configuration determination . Descriptors like "exo" and "endo" are defined based on the spatial orientation relative to the bicyclic bridge .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.